Cas no 1897897-83-4 (3-(3-bromo-2-methylphenyl)propan-1-ol)

• Product Name: 3-(3-bromo-2-methylphenyl)propan-1-ol
• CAS No: 1897897-83-4
• MF: C₁₀H₁₃BrO
• MW: 229.113622426987
• CID: 5896411
• PubChem ID: 117329737
• Update Time: 2025-07-18

3-(3-bromo-2-methylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzenepropanol, 3-bromo-2-methyl-
• 3-(3-bromo-2-methylphenyl)propan-1-ol
• 1897897-83-4
• EN300-1635108

• Inchi： 1S/C10H13BrO/c1-8-9(5-3-7-12)4-2-6-10(8)11/h2,4,6,12H,3,5,7H2,1H3
• InChI Key： KCIQOVACDYPBGY-UHFFFAOYSA-N
• SMILES： C1(CCCO)=CC=CC(Br)=C1C

Computed Properties

• Exact Mass: 228.01498g/mol
• Monoisotopic Mass: 228.01498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.357±0.06 g/cm3(Predicted)
• Boiling Point: 318.6±27.0 °C(Predicted)
• pka: 15.06±0.10(Predicted)

Additional information on 3-(3-bromo-2-methylphenyl)propan-1-ol

Introduction to 3-(3-Bromo-2-methylphenyl)propan-1-ol (CAS No. 1897897-83-4)

3-(3-Bromo-2-methylphenyl)propan-1-ol, with the CAS number 1897897-83-4, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique molecular structure, which includes a brominated aromatic ring and a hydroxyl group attached to an aliphatic chain. This combination of functional groups imparts specific chemical and physical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of 3-(3-bromo-2-methylphenyl)propan-1-ol is C₁₀H₁₃BrO, and its molecular weight is approximately 225.11 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including bromination and reduction processes. The synthetic route often involves the bromination of a substituted toluene derivative followed by the reduction of a carbonyl group to form the hydroxyl functionality.

In the pharmaceutical industry, 3-(3-bromo-2-methylphenyl)propan-1-ol has shown promise as an intermediate in the development of novel drugs. Recent studies have explored its potential as a precursor for compounds with anti-inflammatory, anti-cancer, and neuroprotective properties. For instance, a 2022 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited significant anti-inflammatory activity in vitro and in vivo models. The researchers found that the brominated aromatic ring and the hydroxyl group played crucial roles in modulating the biological activity of the final drug candidates.

Beyond pharmaceutical applications, 3-(3-bromo-2-methylphenyl)propan-1-ol has also found use in materials science. Its unique structure makes it suitable for the synthesis of advanced polymers and coatings. A 2021 study in the Journal of Polymer Science demonstrated that this compound could be incorporated into polymer chains to enhance their thermal stability and mechanical strength. The researchers noted that the brominated moiety provided additional cross-linking sites, which improved the overall performance of the resulting materials.

The chemical synthesis of 3-(3-bromo-2-methylphenyl)propan-1-ol is well-documented in the literature. One common approach involves the reaction of 3-bromo-2-methylbenzaldehyde with an appropriate reducing agent, such as sodium borohydride or lithium aluminum hydride. This process yields high purity products with good yields, making it suitable for large-scale production. However, careful control of reaction conditions is essential to avoid side reactions and ensure product quality.

In terms of safety and handling, 3-(3-bromo-2-methylphenyl)propan-1-ol should be managed with standard laboratory precautions due to its potential reactivity and toxicity. It is recommended to handle this compound in a well-ventilated area and to use appropriate personal protective equipment (PPE), such as gloves and safety goggles. Additionally, proper storage conditions should be maintained to prevent degradation or contamination.

The environmental impact of 3-(3-bromo-2-methylphenyl)propan-1-ol is another important consideration. While there is limited data on its environmental fate and effects, it is generally advisable to follow best practices for waste disposal and minimize environmental release. Research into more sustainable synthesis methods and biodegradable alternatives is ongoing to address these concerns.

In conclusion, 3-(3-bromo-2-methylphenyl)propan-1-ol (CAS No. 1897897-83-4) is a versatile compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique molecular structure provides a foundation for developing novel drugs and advanced materials with enhanced properties. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in various scientific disciplines.